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Compound of Interest

Compound Name: Ethyl 3-ethoxy-4-hydroxybenzoate

CAS No.: 174674-93-2

Cat. No.: B067049

Get Quote

Technical Guide: Ethyl 3-ethoxy-4-
hydroxybenzoate
Characterization, Synthesis, and Pharmaceutical
Relevance
Executive Summary
Ethyl 3-ethoxy-4-hydroxybenzoate (CAS: 174674-93-2) is an ethyl ester derivative of 3-

ethoxy-4-hydroxybenzoic acid.[1][2][3][4][5] While structurally analogous to "Ethyl Vanillate"

(the methoxy variant), the substitution of the methoxy group with an ethoxy group significantly

alters its physicochemical properties and biological interaction profile.

In drug development, this compound is monitored as Erlotinib Impurity 78, a critical process-

related impurity that must be controlled during the synthesis of the tyrosine kinase inhibitor

Erlotinib. Beyond its role as an impurity standard, it has demonstrated specific antimicrobial

activity, distinguishing it from other benzoate esters.
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Physicochemical Data Profile
The following data consolidates experimental values and chemically predicted properties. The

melting point is a critical critical quality attribute (CQA) for identifying this impurity in solid-state

mixtures.

Property Data Notes

IUPAC Name
Ethyl 3-ethoxy-4-

hydroxybenzoate

CAS Number 174674-93-2
Often cited as Erlotinib

Impurity 78

Molecular Formula C₁₁H₁₄O₄

Molecular Weight 210.23 g/mol

Melting Point 77 – 78 °C
Distinct from Ethyl Vanillate (44

°C) [1]

Physical State Crystalline Solid
Colorless to pale yellow

needles

Solubility
Soluble in Ethanol, DMSO,

Ethyl Acetate
Poorly soluble in water

Precursor Acid MP 163 – 165 °C
3-ethoxy-4-hydroxybenzoic

acid [2]
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Technical Note on Melting Point: The melting point of 77–78 °C is notably higher than its

methoxy homolog, Ethyl Vanillate (MP ~44 °C). This shift is attributed to the increased

lipophilicity and altered crystal packing efficiency introduced by the ethoxy chain. Coincidentally,

this range overlaps with the melting point of the aldehyde precursor, Ethyl Vanillin (77–78 °C),

necessitating rigorous characterization via NMR or IR to distinguish the ester from the aldehyde.

Synthesis & Experimental Protocols
Retrosynthetic Analysis
The most robust synthetic route avoids the non-selective alkylation of 3,4-dihydroxybenzoic

acid. Instead, it proceeds via the oxidation of Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde),

which is commercially available and structurally defined.

Step-by-Step Synthesis Protocol
Phase 1: Oxidation of Ethyl Vanillin This step converts the aldehyde to the carboxylic acid

without affecting the ethoxy ether linkage.

Reagents: Dissolve 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq) in a 1:1 mixture of

Ethanol/Water.

Oxidant: Add Silver Oxide (Ag₂O) (1.1 eq) or use a mild Permanganate (KMnO₄) oxidation

protocol at controlled pH (alkaline) to prevent ester hydrolysis if starting from an ester

precursor, though here we form the acid first.

Reaction: Reflux at 60 °C for 4 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

Workup: Filter off metal oxides. Acidify filtrate with 1N HCl to pH 2. Precipitate the 3-ethoxy-

4-hydroxybenzoic acid.

Purification: Recrystallize from water/ethanol. Yields white crystals (MP: 163–165 °C).
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Phase 2: Fischer Esterification This step forms the final ethyl ester.

Reagents: Suspend the purified acid (1.0 eq) in absolute Ethanol (excess, acts as solvent).

Catalyst: Add catalytic Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂) dropwise at 0 °C.

Reflux: Heat to reflux (78 °C) for 6–8 hours.

Quench: Cool to room temperature. Neutralize with saturated NaHCO₃ solution.

Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with Brine.

Isolation: Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Crystallization: Recrystallize from minimal hot ethanol or petroleum ether to yield Ethyl 3-
ethoxy-4-hydroxybenzoate (MP: 77–78 °C).

Synthesis Pathway Diagram

Ethyl Vanillin
(Aldehyde)
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3-ethoxy-4-hydroxybenzoic acid
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Esterification
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Ethyl 3-ethoxy-4-hydroxybenzoate
(MP: 77-78°C)

Click to download full resolution via product page

Figure 1: Synthetic pathway from Ethyl Vanillin to the target ester via an acid intermediate.[3][4]

[6]

Characterization & Validation Logic
To validate the identity of the synthesized compound and distinguish it from potential impurities

(like the starting aldehyde), use the following spectroscopic markers.

Nuclear Magnetic Resonance (NMR)
1H NMR (CDCl₃, 400 MHz):

δ 1.3-1.4 ppm: Two overlapping triplets (methyl groups of the ethyl ester and the ethoxy

ether).
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δ 4.1-4.4 ppm: Two quartets (methylene groups of the ethyl ester and ethoxy ether).

δ 6.0-6.5 ppm: Broad singlet (Phenolic -OH). Note: Absence of this peak suggests

unwanted alkylation of the phenol.

δ 6.9-7.6 ppm: Aromatic protons (ABX system).

Absence of δ 9.8 ppm: Confirms no residual aldehyde (Ethyl Vanillin).

Mass Spectrometry (LC-MS)[7]
Ionization: ESI (Positive/Negative).

Molecular Ion: [M+H]⁺ = 211.23 Da; [M-H]⁻ = 209.22 Da.

Fragmentation: Loss of ethyl group (29 Da) or ethoxy group is common.

Applications in Drug Development
Erlotinib Impurity Profiling
In the synthesis of Erlotinib (Tarceva), 3-ethoxy-4-hydroxybenzoic acid derivatives are often

used as building blocks or appear as degradation products of the quinazoline side chains.

Impurity 78: Ethyl 3-ethoxy-4-hydroxybenzoate is monitored as "Impurity 78".[7]

Origin: It typically arises from the esterification of the unreacted acid intermediate during

workups involving ethanol, or via transesterification.

Control Strategy: Its presence must be quantified using HPLC standards. The distinct melting

point (77–78 °C) allows it to be isolated and identified during thermal analysis of crude

batches.

Antimicrobial Activity
Research into benzoate esters indicates that increasing the alkyl chain length (from methoxy to

ethoxy) can enhance lipophilicity, potentially improving membrane permeability against specific

bacterial strains.
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Activity: It has been cited as a specific inhibitor of Aerobacter aerogenes in degradation

studies where other esters failed, highlighting a structure-activity relationship (SAR)

dependent on the 3-ethoxy substitution [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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